2-(Cyclohexylmethyl)-6-ethylphenol

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 2-(cyclohexylmethyl)-6-ethylphenol
• InChI: InChI=1S/C15H22O/c1-2-13-9-6-10-14(15(13)16)11-12-7-4-3-5-8-12/h6,9-10,12,16H,2-5,7-8,11H2,1H3
• InChI Key: LAEHAWLKIGLQIM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC2CCCCC2)O

Description

2-(Cyclohexylmethyl)-6-ethylphenol is a phenolic derivative characterized by a cyclohexylmethyl group at the 2-position and an ethyl substituent at the 6-position of the aromatic ring. Phenolic compounds are known for their diverse applications in pharmaceuticals, agrochemicals, and material science due to their antioxidant properties and ability to interact with biological targets via hydrogen bonding and hydrophobic interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Cyclohexylmethyl)-6-ethylphenol can be achieved through several methods. One common approach involves the alkylation of phenol with cyclohexylmethyl chloride in the presence of a base such as sodium hydroxide. The reaction typically occurs under reflux conditions to ensure complete conversion.

Industrial Production Methods: In an industrial setting, the production of 2-(Cyclohexylmethyl)-6-ethylphenol may involve continuous flow reactors to optimize yield and efficiency. The use of catalysts such as Lewis acids can further enhance the reaction rate and selectivity.

Chemical Reactions Analysis

Types of Reactions: 2-(Cyclohexylmethyl)-6-ethylphenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The aromatic ring can be hydrogenated under high pressure and temperature.

Substitution: The hydroxyl group can be substituted with other functional groups through reactions with halides or sulfonates.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Alkyl halides or tosylates in the presence of a base like sodium hydride.

Major Products:

Oxidation: Quinones and related compounds.

Reduction: Cyclohexylmethyl-ethylcyclohexanol.

Substitution: Various alkylated or arylated phenols.

Scientific Research Applications

2-(Cyclohexylmethyl)-6-ethylphenol has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential antimicrobial properties.

Medicine: Explored for its role in developing new pharmaceuticals with enhanced efficacy.

Industry: Utilized in the production of polymers, resins, and other materials.

Mechanism of Action

The mechanism of action of 2-(Cyclohexylmethyl)-6-ethylphenol involves its interaction with cellular components. The phenol group can form hydrogen bonds with proteins and enzymes, potentially inhibiting their activity. The cyclohexylmethyl and ethyl groups may enhance the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively.

Molecular Targets and Pathways:

Proteins and Enzymes: Inhibition of key enzymes involved in metabolic pathways.

Cell Membranes: Disruption of membrane integrity, leading to cell lysis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Chloro-6-cyclohexylphenol

• Molecular Formula : C₁₂H₁₅ClO
• Structural Features : Substituted with a chlorine atom at the 2-position and a cyclohexyl group at the 6-position.
• Key Differences: The absence of a cyclohexylmethyl group and the presence of chlorine may reduce lipophilicity compared to 2-(Cyclohexylmethyl)-6-ethylphenol.

6-Cyclohexylmethyl-5-ethyl-2-[(2-oxo-2-phenylethyl)sulfanyl]pyrimidin-4(3H)-one

• Molecular Formula : C₂₁H₂₅N₂O₂S
• Structural Features: Contains a cyclohexylmethyl and ethyl group but integrated into a pyrimidinone ring system.
• Key Differences: The pyrimidinone core introduces hydrogen-bonding and π-stacking capabilities, which are absent in phenolic analogs. Such heterocycles are common in kinase inhibitors and antiviral agents, suggesting divergent pharmacological applications compared to phenolic derivatives .

2-(3-Aminoprop-1-en-1-yl)-6-ethylphenol

• Molecular Formula: C₁₁H₁₅NO
• Structural Features: Features an ethyl group at the 6-position and an aminopropenyl substituent at the 2-position.
• This compound is highlighted for agrochemical applications, including pesticide development, where its selectivity and reduced environmental impact are advantageous .

2-[(Cyclopentylamino)methyl]-6-methoxyphenol (VWH)

• Molecular Formula: C₁₃H₁₉NO₂
• Structural Features: Methoxy group at the 6-position and a cyclopentylamino-methyl substituent at the 2-position.
• The cyclopentylamino group may improve membrane permeability compared to cyclohexylmethyl analogs .

Structural and Functional Analysis

Table 1: Comparative Properties of 2-(Cyclohexylmethyl)-6-ethylphenol and Analogs

Compound	Molecular Formula	Substituents	Key Functional Groups	Potential Applications
2-(Cyclohexylmethyl)-6-ethylphenol	C₁₅H₂₂O	Cyclohexylmethyl, Ethyl	Phenol, Hydrophobic chains	Pharmaceuticals, Antioxidants
2-Chloro-6-cyclohexylphenol	C₁₂H₁₅ClO	Chloro, Cyclohexyl	Halogen, Phenol	Antimicrobial agents
2-(3-Aminoprop-1-en-1-yl)-6-ethylphenol	C₁₁H₁₅NO	Ethyl, Aminopropenyl	Phenol, Amine	Agrochemicals
6-Cyclohexylmethyl pyrimidinone	C₂₁H₂₅N₂O₂S	Cyclohexylmethyl, Ethyl, Sulfur	Pyrimidinone, Thioether	Kinase inhibitors

Key Insights:

Lipophilicity: The cyclohexylmethyl group in 2-(Cyclohexylmethyl)-6-ethylphenol likely enhances membrane permeability compared to chlorine or methoxy-substituted analogs .

Bioactivity: Phenolic hydroxyl groups enable antioxidant and anti-inflammatory effects, whereas heterocycles (e.g., pyrimidinones) expand target specificity in drug design .

Synthetic Utility : Ethyl and cyclohexylmethyl groups serve as modular units for derivatization, facilitating structure-activity relationship (SAR) studies in medicinal chemistry .

Research Implications and Gaps

Further studies should focus on:

• Synthesis and characterization of the compound.
• Comparative bioactivity assays against phenolic and heterocyclic analogs.
• Computational modeling to predict binding affinities with biological targets.